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Compound of Interest

Compound Name: 1,1'-Oxalyldiimidazole

Cat. No.: B102452 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of 1,1'-Oxalyldiimidazole (ODI),

a versatile reagent in organic synthesis. It details its chemical and physical properties,

reactivity, applications, and safety protocols. This guide is intended to serve as a core

reference for professionals in research and development.

Core Properties of 1,1'-Oxalyldiimidazole
1,1'-Oxalyldiimidazole, also known as Oxalic acid diimidazolide, is a highly reactive organic

compound widely utilized as a coupling and activating agent. Its physical and chemical

characteristics are summarized below.

Table 1: Chemical and Physical Properties
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Property Value Citations

CAS Number 18637-83-7 [1][2][3]

Molecular Formula C₈H₆N₄O₂ [1][3][4][5]

Molecular Weight 190.16 g/mol [1][3][4][5]

Appearance

White to off-white solid; Light

yellow to brown crystalline

powder

[2][6][7]

Melting Point 114-118 °C [1][3][4][6]

Solubility

Soluble in dichloromethane,

tetrahydrofuran (THF), N,N-

dimethylformamide (DMF),

chloroform.

[6][7]

Poor solubility or insoluble in

water.
[6][7]

Purity
Commercially available in

purities of >95% or 97%+.
[2][6]

Storage Conditions

Store in a cool, dry, well-

ventilated place away from

moisture and heat. Handle

under an inert gas

atmosphere.

[6][7][8]

| Sensitivity | Moisture, air, and heat sensitive. Hydrolyzes readily. |[8] |

Reactivity and Synthetic Applications
1,1'-Oxalyldiimidazole is primarily recognized as an efficient activating agent for carboxylic

acids.[9] Its high reactivity stems from the two imidazole leaving groups, which are readily

displaced by nucleophiles.

The core application of ODI is in the formation of amide bonds, making it a valuable reagent in

peptide synthesis.[1][6] It activates the carboxyl group of an N-protected amino acid, forming a

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.sigmaaldrich.com/SG/en/product/aldrich/366439
https://www.tcichemicals.com/IN/en/p/O0200
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB9756230.htm?N=Switzerland
https://www.sigmaaldrich.com/SG/en/product/aldrich/366439
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB9756230.htm?N=Switzerland
https://www.echemi.com/products/pd2108220966-1-1-oxalyldiimidazole.html
https://www.scbt.com/p/1-1prime-oxalyldiimidazole-18637-83-7
https://www.sigmaaldrich.com/SG/en/product/aldrich/366439
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB9756230.htm?N=Switzerland
https://www.echemi.com/products/pd2108220966-1-1-oxalyldiimidazole.html
https://www.scbt.com/p/1-1prime-oxalyldiimidazole-18637-83-7
https://www.tcichemicals.com/IN/en/p/O0200
https://www.quinoline-thiophene.com/products/imidazole/1-1-oxalyldiimidazole.html
https://www.chemheterocycles.com/products/imidazole/1-1-oxalyldiimidazole-cas-2799-21-5.html
https://www.sigmaaldrich.com/SG/en/product/aldrich/366439
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB9756230.htm?N=Switzerland
https://www.echemi.com/products/pd2108220966-1-1-oxalyldiimidazole.html
https://www.quinoline-thiophene.com/products/imidazole/1-1-oxalyldiimidazole.html
https://www.quinoline-thiophene.com/products/imidazole/1-1-oxalyldiimidazole.html
https://www.chemheterocycles.com/products/imidazole/1-1-oxalyldiimidazole-cas-2799-21-5.html
https://www.quinoline-thiophene.com/products/imidazole/1-1-oxalyldiimidazole.html
https://www.chemheterocycles.com/products/imidazole/1-1-oxalyldiimidazole-cas-2799-21-5.html
https://www.tcichemicals.com/IN/en/p/O0200
https://www.quinoline-thiophene.com/products/imidazole/1-1-oxalyldiimidazole.html
https://www.quinoline-thiophene.com/products/imidazole/1-1-oxalyldiimidazole.html
https://www.chemheterocycles.com/products/imidazole/1-1-oxalyldiimidazole-cas-2799-21-5.html
https://www.peptide.com/custdocs/MSDS%20CXZ002%20CDI.pdf
https://www.peptide.com/custdocs/MSDS%20CXZ002%20CDI.pdf
https://www.benchchem.com/product/b102452?utm_src=pdf-body
https://www.semanticscholar.org/paper/1%2C1%E2%80%B2-OXALYLDIIMIDAZOLE%2C-A-NEW-REAGENT-FOR-OF-ACID-Murata/ca0f471d1254a22e69ba03cfd472ff29fde113bf
https://www.sigmaaldrich.com/SG/en/product/aldrich/366439
https://www.quinoline-thiophene.com/products/imidazole/1-1-oxalyldiimidazole.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b102452?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


highly reactive acyl-imidazole intermediate. This intermediate subsequently reacts with the

amino group of another amino acid ester to form a peptide bond under mild conditions.[6] This

process is advantageous as it often proceeds with minimal side reactions.

Beyond peptide synthesis, ODI is used for the facile conversion of carboxylic acids into a

variety of derivatives, including esters and thioesters.[2] It also serves as a reagent for general

carbonylations.[1] Additionally, ODI has found applications in the field of analytical chemistry as

a chemiluminescence reagent for the detection of hydrogen peroxide.[9][10]
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Step 1: Carboxylic Acid Activation

Step 2: Nucleophilic Acyl Substitution

Carboxylic Acid
(R-COOH)

Acyl-Imidazolide Intermediate
(R-CO-Im)

+

Nucleophile
(e.g., Amine, R'-NH₂)

1,1'-Oxalyldiimidazole
(ODI)

+

Final Product
(e.g., Amide, R-CO-NHR')

+ Nucleophile

Imidazole
(Byproduct)

- Imidazole
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Start: Prepare Solution
N-protected Amino Acid in ACN

Cool solution to 10 °C

Add 1,1'-Oxalyldiimidazole (ODI)
Maintain T < 15 °C

Stir for 1 hour at 15-20 °C
(Activation Step)

Add Amine Solution to Reaction

Prepare Amine Solution:
Amino Acid Ester HCl + TEA in ACN

Stir for 2 hours at 10-15 °C
(Coupling Step)

Remove Solvent in vacuo

Dissolve Residue in Ethyl Acetate

Aqueous Work-up:
1. Wash with 5% NaHCO₃

2. Wash with 2% HCl
3. Wash with Brine

Dry Organic Layer (Na₂SO₄)

Evaporate Solvent in vacuo

Purify Crude Product
(Recrystallization)

End: Pure Dipeptide

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b102452?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b102452?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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